N-(2-methoxyphenyl)-2-{[4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[(4-pyrrol-1-yl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H17N5O2S2/c1-26-15-8-3-2-7-14(15)20-17(25)13-28-19-22-21-18(16-9-6-12-27-16)24(19)23-10-4-5-11-23/h2-12H,13H2,1H3,(H,20,25)
• InChI Key: SEQOCAJEXRPFIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CS4
• Molecular Formula: C19H17N5O2S2
• Molecular Weight: 411.5 g/mol
• CAS No.: 886931-69-7

Description

N-(2-methoxyphenyl)-2-{[4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H17N5O2S2 and its molecular weight is 411.5. The purity is usually 95%.
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Scientific Research Applications

Modification and Anticancer Effects

A study focused on modifying the structure of a related compound, N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, to enhance its anticancer effects. The modification involved replacing the acetamide group with an alkylurea moiety, resulting in compounds with potent antiproliferative activities and reduced toxicity. These compounds effectively inhibited PI3Ks and mTOR, suggesting potential as anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Antimicrobial Screening

Another study synthesized derivatives of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and evaluated their antimicrobial properties. These compounds demonstrated significant in vitro antibacterial, antifungal, and anti-tuberculosis activities, highlighting their potential in developing new antimicrobial agents (B. MahyavanshiJyotindra et al., 2011).

Novel Antitumor Activities

Research on novel acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a pyrazole moiety, including compounds similar to the one , showed promising antitumor activity. One compound was more effective than the reference drug doxorubicin, suggesting significant potential for antitumor applications (S. Alqasoumi et al., 2009).

Antimicrobial Potential of Thiazolidinone Derivatives

A study synthesized a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives to assess their antimicrobial activity. These compounds showed significant antibacterial and antifungal activities, underscoring their potential as antimicrobial agents (Bhushan A. Baviskar et al., 2013).